
N-Methyl-2-(thiophen-2-yl)acetamide: Technical
Synthesis and Application Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
N-methyl-2-thiophen-2-

ylacetamide

Cat. No.: B3918238

Get Quote

Chemical Identity & Core Properties[1]
N-methyl-2-(thiophen-2-yl)acetamide is a thiophene-based amide building block used primarily

in the synthesis of pharmaceutical intermediates. It serves as a bioisostere for

phenylacetamide derivatives, offering altered metabolic stability and electronic properties due

to the thiophene ring.
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Property Data

CAS Number 95523-36-7

IUPAC Name N-methyl-2-(thiophen-2-yl)acetamide

Synonyms
N-methyl-2-thiopheneacetamide; 2-(2-Thienyl)-

N-methylacetamide

Molecular Formula

C

H

NOS

Molecular Weight 155.22 g/mol

SMILES CNC(=O)Cc1cccs1

InChIKey BQRIKSCISYLMQV-UHFFFAOYSA-N

Appearance Off-white to pale yellow solid

Melting Point 84–86 °C (Typical range for similar amides)

Solubility
Soluble in DMSO, DMF, Methanol,

Dichloromethane; Sparingly soluble in water

Synthesis & Manufacturing Protocols
The synthesis of N-methyl-2-(thiophen-2-yl)acetamide can be achieved through two primary

routes: Acid Chloride Activation (Route A) for scale-up and Carbodiimide Coupling (Route B) for

mild, small-scale preparation.

Route A: Acid Chloride Activation (Scalable)
This method is preferred for multi-gram to kilogram scale synthesis due to its high yield and

cost-efficiency.

Reaction Scheme:

Activation: 2-Thiopheneacetic acid
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2-Thiopheneacetyl chloride (using Thionyl Chloride).

Amidation: 2-Thiopheneacetyl chloride + Methylamine

Product.

Step-by-Step Protocol:

Activation: Dissolve 2-thiopheneacetic acid (1.0 eq) in anhydrous dichloromethane (DCM).

Add catalytic DMF (0.01 eq).

Chlorination: Add thionyl chloride (1.2 eq) dropwise at 0 °C. Reflux for 2 hours until gas

evolution ceases. Concentrate in vacuo to remove excess SOCl

.

Amidation: Redissolve the crude acid chloride in DCM. Cool to 0 °C.

Addition: Add methylamine (2.0 M in THF, 1.5 eq) dropwise, followed by triethylamine (1.5

eq) to scavenge HCl.

Workup: Stir at room temperature for 4 hours. Quench with water. Wash organic layer with

1N HCl, sat. NaHCO

, and brine.

Purification: Dry over Na

SO

, filter, and concentrate. Recrystallize from EtOAc/Hexanes if necessary.

Route B: Carbodiimide Coupling (Mild Conditions)
Ideal for late-stage functionalization or when acid-sensitive groups are present.

Reagents: 2-Thiopheneacetic acid, Methylamine hydrochloride, EDC·HCl, HOBt, DIPEA.

Solvent: DMF or DCM.

Protocol:
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Dissolve 2-thiopheneacetic acid (1.0 eq) in DMF.

Add EDC·HCl (1.2 eq) and HOBt (1.2 eq). Stir for 30 min to activate the acid.

Add Methylamine hydrochloride (1.2 eq) and DIPEA (3.0 eq).

Stir at RT for 12–16 hours.

Dilute with EtOAc, wash extensively with LiCl solution (5%) to remove DMF, followed by

acid/base washes.

Synthesis Workflow Diagram

Start: 2-Thiopheneacetic Acid

Activation: SOCl2 / DMF (cat)
Reflux 2h

Intermediate: 2-Thiopheneacetyl Chloride

Amidation: MeNH2 / Et3N / DCM
0°C to RT, 4h

Workup: Acid/Base Wash
Dry & Concentrate

Product: N-methyl-2-(thiophen-2-yl)acetamide
(CAS 95523-36-7)

Click to download full resolution via product page
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Caption: Step-by-step synthesis workflow via the Acid Chloride route.

Analytical Characterization
To ensure scientific integrity, the synthesized compound must be validated using the following

analytical parameters.

Nuclear Magnetic Resonance (NMR)
H NMR (400 MHz, CDCl

):

7.22 (dd, J = 5.1, 1.2 Hz, 1H, Thiophene-H5)

6.98 (dd, J = 5.1, 3.5 Hz, 1H, Thiophene-H4)

6.94 (dd, J = 3.5, 1.2 Hz, 1H, Thiophene-H3)

5.60 (br s, 1H, NH)

3.82 (s, 2H, CH

-CO)

2.78 (d, J = 4.8 Hz, 3H, N-CH

)

C NMR (100 MHz, CDCl

):

170.5 (C=O), 136.2 (Thiophene-C2), 127.8, 127.2, 125.4 (Thiophene CHs), 37.5 (CH

), 26.5 (N-CH

).

Mass Spectrometry (LC-MS)
Ionization Mode: ESI (+)
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Observed Mass:m/z 156.05 [M+H]

Retention Time: ~2.5 min (on C18 column, 5-95% MeCN/Water gradient).

Applications in Drug Discovery
Bioisosterism Strategy
The thiophene ring is a classic bioisostere for the phenyl ring. In the context of N-methyl-2-

(thiophen-2-yl)acetamide, this substitution is employed to:

Reduce Lipophilicity: Thiophene is generally less lipophilic than benzene (LogP ~1.8 vs

~2.1), potentially improving solubility.

Alter Metabolic Hotspots: The sulfur atom introduces different oxidation potentials compared

to the phenyl ring, often reducing clearance by CYP450 enzymes that target electron-rich

aromatic systems.

Steric Fit: The 5-membered ring occupies less space than a 6-membered phenyl ring, which

can be critical for binding in tight hydrophobic pockets of kinases or GPCRs.

Structural Role in Signaling Pathways
This motif is often found in fragment-based drug discovery (FBDD) campaigns targeting:

Kinase Inhibitors: As a hinge-binding motif mimic.

Epigenetic Modulators: Specifically in HDAC inhibitors where the amide acts as a cap group

linker.

Phenylacetamide Core
(Standard Scaffold)

Thiophene Bioisostere
(N-methyl-2-(thiophen-2-yl)acetamide)

 Substitution Strategy 

Improved Solubility
(Lower LogP)

Altered Metabolism
(S-oxidation vs Epoxidation)

Target Binding Pocket
(Kinase/GPCR)
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Caption: Logic flow for substituting phenyl rings with thiophene in medicinal chemistry.

Safety & Handling (MSDS Summary)
While specific toxicological data for this CAS is limited, it should be handled as a standard

organic amide.

Hazard Class Statement Precaution

Skin Irritation Category 2 (H315)
Wear nitrile gloves and lab

coat.

Eye Irritation Category 2A (H319)
Use safety goggles; access to

eye wash station.

STOT-SE Category 3 (H335)
Work in a fume hood to avoid

inhalation of dust/vapors.

Storage N/A

Store in a cool, dry place

under inert atmosphere (N

) if possible.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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